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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177

Introduction

AH 8529 is an analytical reference standard structurally classified as an opioid.[1][2] As with
many novel psychoactive substances (NPS), its physiological and toxicological properties are
not extensively documented.[1][2] This document provides a comprehensive workflow for the
forensic toxicological analysis of AH 8529 in biological matrices, intended for researchers,
scientists, and drug development professionals. The protocols outlined below are based on
established methodologies for the detection and quantification of opioids and other NPS.[3][4]

[5]

Chemical Information

Parameter Value

4-chloro-N-[[1-

(dimethylamino)cyclohexyllmethyl]-benzamide

Formal Name

CAS Number 41805-00-9

Molecular Formula C16H23CIN20

Molecular Weight 294.8 g/mol

Structure CIC1=CC=C(C(NCC2(N(C)C)CcCcCccc2)=0)C=C
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Hypothesized Signaling Pathway of AH 8529

Given that AH 8529 is categorized as an opioid, it is hypothesized to act as an agonist at opioid
receptors, such as the mu (p), delta (8), and kappa (k) receptors. The following diagram
illustrates a generalized opioid receptor signaling cascade.
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Caption: Hypothesized opioid receptor signaling pathway for AH 8529.
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Forensic Toxicology Workflow for AH 8529

The following workflow is designed for the comprehensive analysis of AH 8529 in forensic
toxicology laboratories. This multi-step process ensures accurate and reliable identification and

guantification.[6]

1. Sample Collection
(Blood, Urine, Hair, Tissue)

2. Sample Preparation
(e.g., SPE, LLE, Protein Precipitation)

3. Initial Screening
(Immunoassay, LC-TOF-MS)

Presumptive Positive

4. Confirmation
(LC-MS/MS or GC-MS)

5. Quantification
(Validated LC-MS/MS or GC-MS)

6. Data Review & Interpretation

7. Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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